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Compound of Interest

Compound Name: 7-Nitrobenzo[d]oxazole

Cat. No.: B15058568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 7-
Nitrobenzo[d]oxazole and its derivatives, ensuring compliance with safety regulations and

minimizing environmental impact. The following procedures are based on established protocols

for handling hazardous nitro compounds.

Key Physical and Chemical Properties
Understanding the properties of 7-Nitrobenzo[d]oxazole and its common derivative, 4-Chloro-

7-nitrobenzo-2-oxa-1,3-diazole (NBD Chloride), is crucial for safe handling and disposal.
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Property
4-Chloro-7-nitrobenzo-2-oxa-1,3-diazole
(NBD Chloride)

CAS Number 10199-89-0[1]

Molecular Formula C₆H₂ClN₃O₃[2]

Molecular Weight 199.55[2]

Appearance Light brown to slightly brown powder[3][4]

Melting Point 96 - 99 °C (204.8 - 210.2 °F)[4]

Solubility Soluble in DMF[2]

Stability Stable under normal conditions[3][4]

Experimental Protocols for Disposal
While specific experimental protocols for the in-lab neutralization of 7-Nitrobenzo[d]oxazole
are not readily available, the following step-by-step procedure outlines the standard best

practices for the disposal of nitro-containing aromatic compounds, which are classified as

hazardous waste.

Step 1: Waste Identification and Segregation

Identify Waste: All materials contaminated with 7-Nitrobenzo[d]oxazole, including unused

product, solutions, contaminated personal protective equipment (PPE), and labware (e.g.,

pipette tips, vials), must be considered hazardous waste.

Segregate Waste Streams:

Solid Waste: Collect solid waste, such as contaminated gloves, paper towels, and empty

vials, in a designated, leak-proof hazardous waste container lined with a heavy-duty

plastic bag.

Liquid Waste: Collect liquid waste containing 7-Nitrobenzo[d]oxazole in a separate,

compatible, and clearly labeled hazardous waste container. Do not mix with other solvent

waste streams unless explicitly permitted by your institution's environmental health and

safety (EHS) office. Nitro compounds can react violently with other chemicals.[5]
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Sharps Waste: Contaminated sharps (needles, razor blades, etc.) must be placed in a

designated sharps container.

Step 2: Waste Collection and Storage

Container Selection: Use only approved, chemically resistant containers for waste collection.

[6] Ensure containers have tight-fitting lids.

Labeling: Immediately label all waste containers with "Hazardous Waste" and the full

chemical name: "7-Nitrobenzo[d]oxazole." Include the date of accumulation and the

responsible researcher's name.

Storage Location: Store waste containers in a designated satellite accumulation area (SAA)

within the laboratory.[6] The SAA should be in a well-ventilated area, away from heat sources

and incompatible materials.[1]

Container Integrity: Do not overfill waste containers; fill to a maximum of 90% capacity to

prevent spills.[5] Keep containers closed at all times except when adding waste.[6]

Step 3: Disposal and Removal

Consult Regulations: Chemical waste generators must consult local, regional, and national

hazardous waste regulations to ensure complete and accurate classification and disposal.[1]

Arrange for Pickup: Contact your institution's EHS office to schedule a pickup for the

hazardous waste. Do not attempt to dispose of this chemical down the drain or in regular

trash.[6] Nitroaromatic compounds are known environmental pollutants.[7]

Documentation: Maintain accurate records of the amount of 7-Nitrobenzo[d]oxazole waste

generated and its disposal date.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with 7-Nitrobenzo[d]oxazole.
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Caption: Disposal workflow for 7-Nitrobenzo[d]oxazole waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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